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These application notes provide a comprehensive overview of the utilization of samarium-
cobalt (SmCo) rare-earth magnets in the demanding environment of aerospace guidance and
control systems. Their unique properties make them indispensable for applications requiring
high magnetic strength, exceptional thermal stability, and robust performance under extreme
conditions.[1][2][3]

Introduction to Samarium-Cobalt Magnets

Samarium-cobalt magnets are a class of rare-earth permanent magnets composed primarily of
samarium and cobalt.[4] Two main types of SmCo magnets are commercially available:
Sm1Co5 and Sm2Co1l7, often referred to as the 1-5 and 2-17 series, respectively.[5] The 2-17
series, with additions of elements like iron, copper, and zirconium, generally offers higher
magnetic properties and thermal stability.[6]

The key advantages of SmCo magnets for aerospace applications include:

o High-Temperature Stability: SmCo magnets can operate at temperatures up to 350°C, with
some specialized grades functioning at even higher temperatures, significantly outperforming
neodymium magnets in this regard.[1][5][6] Their low-temperature coefficient ensures
minimal change in magnetic output over a wide temperature range.[6][7]
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o Excellent Corrosion Resistance: Unlike neodymium magnets, which are prone to oxidation,
SmCo magnets exhibit superior resistance to corrosion and generally do not require
protective coatings for most applications.[2][5]

o High Resistance to Demagnetization: SmCo magnets possess high intrinsic coercivity,
making them highly resistant to demagnetization from external magnetic fields, vibrations,
and high temperatures.[4][8]

o High Magnetic Energy Product: They have a high magnetic energy product, allowing for the
generation of strong magnetic fields from a compact size and weight, a critical factor in
aerospace design.[4][9]

Applications in Aerospace Guidance and Control

The unique characteristics of SmCo magnets make them critical components in a variety of
aerospace guidance and control systems, ensuring reliability and precision in navigation,
communication, and maneuvering.[1][2][9]

Actuators and Control Systems

SmCo magnets are integral to electromechanical actuators that control flight surfaces such as
flaps and fins in missiles and aircraft.[1][8] Their high magnetic strength and thermal stability
ensure precise and reliable movement of these control surfaces, even in the high-temperature
environments experienced during flight. They are also used in various sensors for position and
speed sensing within these control systems.[7]

Satellite Attitude Control: Reaction and Momentum
Wheels

A crucial application of SmCo magnets is in the motors of reaction wheels and momentum
wheels, which are essential for the three-axis attitude control of satellites and spacecraft.[10]
[11] These wheels are flywheels driven by electric motors that alter their rotational speed to
create a torque that reorients the spacecraft, allowing for precise pointing of instruments like
telescopes and antennas.[11][12] The high magnetic flux from SmCo magnets allows for the
design of compact, high-torque motors necessary for these applications.
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Traveling-Wave Tubes (TWTSs)

In satellite communication systems, SmCo magnets are critical for the operation of traveling-
wave tubes (TWTs).[13][14] TWTs are vacuum tubes that amplify radio frequency signals for
transmission back to Earth.[13] SmCo magnets are used to generate a periodic permanent
magnet (PPM) focusing structure that confines the electron beam within the TWT, ensuring
efficient amplification.[14] Their ability to maintain a strong, stable magnetic field at high
operating temperatures is vital for the longevity and performance of satellite communication
payloads.[14]

Missile Guidance Systems

The robust nature of SmCo magnets makes them a trusted choice for missile guidance
systems.[1][15] They are utilized in various components, including actuators for fin control and
in the guidance section's sensors and gyroscopes, where reliability under extreme acceleration,
vibration, and temperature is paramount for mission success.[8][15]

Quantitative Data

The following tables summarize the typical magnetic and physical properties of various grades
of samarium-cobalt magnets used in aerospace applications.

Table 1. Magnetic Properties of Common SmCo Grades

o Maximum
L Intrinsic
Remanence Coercivity L Energy
Magnet Grade Coercivity
(Br) (Hchb) (Hci) Product
c
j (BH)max
SmCo 18 8.5-9.5 kG 8.0-9.2 kOe 15-25 kOe 16-19 MGOe
SmCo 22 9.5-10.2 kG 9.0-9.8 kOe 12-20 kOe 20-23 MGOe
SmCo 26 10.2-10.8 kG 9.5-10.5 kOe 11-18 kOe 24-27 MGOe
SmCo 30 10.8-11.3 kG 10.0-11.0 kOe 15-25 kOe 28-31 MGOe

Table 2: Thermal Properties of Common SmCo Grades
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Reversible Reversible .
Max. Curie
. Temp. Temp.
Magnet Grade Operating o o Temperature
Coefficient of Coefficient of
Temp. . (Tc)
Br () Hcj (B)
SmCo 18 250 °C -0.04 %/°C -0.30 %/°C ~720 °C
SmCo 22 300 °C -0.035 %/°C -0.25 %/°C ~800 °C
SmCo 26 300 °C -0.035 %/°C -0.25 %/°C ~800 °C
SmCo 30 350 °C -0.03 %/°C -0.20 %/°C ~825 °C

Experimental Protocols

The following protocols outline key experiments for evaluating the performance and reliability of
samarium-cobalt magnets for aerospace guidance systems.

Measurement of Magnetic Properties at Elevated
Temperatures

Objective: To determine the magnetic properties (Br, Hcb, Hcj, and (BH)max) of SmCo magnets
at various operating temperatures.

Apparatus:

» Vibrating Sample Magnetometer (VSM) or Pulsed Field Magnetometer (PFM)
e High-temperature sample holder with integrated furnace

e Helmholtz coils (for VSM)

e Search coils (for PFM)

o Gaussmeter

o Temperature controller and thermocouple

Methodology:
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e Asample of the SmCo magnet is securely mounted in the high-temperature sample holder.
e The sample is heated to the desired test temperature and allowed to stabilize.
e A hysteresis loop measurement is performed using the VSM or PFM.

o VSM: The sample is vibrated in a uniform magnetic field, and the induced voltage in the
pickup coils is measured to determine the magnetic moment. The external magnetic field
is swept through a full cycle to trace the hysteresis loop.

o PFM: The magnet is subjected to a strong magnetic pulse to achieve saturation. Then, a
series of increasing reverse magnetic pulses are applied, and the resulting magnetic flux
is measured after each pulse to construct the demagnetization curve.[9]

o From the hysteresis loop, the values of Br, Hcb, Hcj, and (BH)max are determined.

o Steps 2-4 are repeated for the entire range of desired operating temperatures.

Thermal Stability and Aging Test

Objective: To evaluate the long-term stability of SmCo magnets at elevated temperatures.
Apparatus:

» High-temperature oven with precise temperature control

e Fluxmeter with a search coil

e Gaussmeter

Methodology:

e The initial magnetic flux of the test magnets is measured at room temperature.

e The magnets are placed in the high-temperature oven at their maximum recommended
operating temperature.

e The magnets are aged for an extended period (e.g., 1000 hours), with periodic removal for
measurement.
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e At each measurement interval, the magnets are allowed to cool to room temperature, and
their magnetic flux is remeasured.

» The percentage loss of magnetic flux over time is calculated to determine the thermal
stability.

Vibration and Shock Testing

Objective: To assess the mechanical integrity and magnetic performance of SmCo magnets
under vibration and shock conditions representative of launch and flight.

Apparatus:

Electrodynamic shaker table

Shock testing machine

Accelerometers

Data acquisition system

Fluxmeter

Methodology:

 The SmCo magnet is mounted in a fixture that simulates its actual mounting in the
aerospace component.

o Accelerometers are attached to the fixture to monitor the applied vibration or shock profile.
e The magnetic flux of the magnet is measured before the test.
 Vibration Test: The magnet is subjected to a specified vibration profile, which may include:

o Sine Sweep: A sinusoidal vibration with a frequency that sweeps across a defined range
(e.g., 10 Hz to 2,000 Hz) to identify resonant frequencies.[13]

o Random Vibration: A vibration profile that simulates the random vibrations encountered
during flight, with specified acceleration spectral density levels.
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e Shock Test: The magnet is subjected to a series of mechanical shocks with a specified peak
acceleration and duration to simulate events like staging and deployment.[13]

e The magnetic flux of the magnet is remeasured after the vibration and shock tests to identify
any degradation in performance. A visual inspection for cracks or other physical damage is
also performed.

Corrosion Resistance Testing

Objective: To evaluate the resistance of SmCo magnets to corrosion in environments relevant
to aerospace applications.

Apparatus:

e Salt spray chamber
e Humidity chamber
¢ Optical microscope
Methodology:

 The SmCo magnet samples (both coated and uncoated, if applicable) are placed in the test
chamber.

o Salt Spray Test: The magnets are exposed to a salt spray (e.g., 5% NaCl solution) at an
elevated temperature (e.g., 35°C) for a specified duration (e.g., 96 hours).

o Humidity Test: The magnets are exposed to a high-humidity environment (e.g., 95% relative
humidity) at an elevated temperature (e.g., 85°C) for a specified duration.

o After exposure, the magnets are removed, gently cleaned, and visually inspected for any
signs of corrosion, such as pitting or discoloration, using an optical microscope.

e The magnetic properties can also be remeasured to assess any performance degradation
due to corrosion.

Visualizations
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Caption: Key applications of SmCo magnets in aerospace guidance and control systems.
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Caption: Experimental workflow for qualifying SmCo magnets for aerospace applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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